Cas no 655244-89-6 (Pyrido[3,2-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-)

• Product Name: Pyrido[3,2-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
• CAS No: 655244-89-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 398411
• PubChem ID: 11469264
• Update Time: 2025-04-19

Pyrido[3,2-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
• 3-hydroxypyrido[3,2-d]triazin-4-one
• DTXSID70466811
• SCHEMBL1186657
• 655244-89-6

• Inchi： 1S/C6H4N4O2/c11-6-5-4(2-1-3-7-5)8-9-10(6)12/h1-3,12H
• InChI Key： KENXEMKVFFJZFQ-UHFFFAOYSA-N
• SMILES： ON1C(C2C(=CC=CN=2)N=N1)=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 78.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones